Cas no 13039-46-8 (Inosine,2'-O-methyl-6-thio- (9CI))

• Product Name: Inosine,2'-O-methyl-6-thio- (9CI)
• CAS No: 13039-46-8
• MF: C₁₁H₁₄N₄O₄S
• MW: 298.318260669708
• CID: 237436
• PubChem ID: 4257533
• Update Time: 2025-04-19

Inosine,2'-O-methyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,2'-O-methyl-6-thio- (9CI)
• 9-[4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-3H-purine-6-thione
• AC1N6BVY
• NSC105018
• O2'-methyl-6-thio-inosine
• DTXSID70401308
• 13039-46-8
• NSC-105018

• Inchi： 1S/C11H14N4O4S/c1-18-8-7(17)5(2-16)19-11(8)15-4-14-6-9(15)12-3-13-10(6)20/h3-5,7-8,11,16-17H,2H2,1H3,(H,12,13,20)
• InChI Key： SOROVCDOYSTJKB-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(CO)O1)O)OC

Computed Properties

• Exact Mass: 298.07372
• Monoisotopic Mass: 298.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 101.13
• LogP: -0.24550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides